Cas no 58990-53-7 (5-chloro-2,4-bis-trimethylsilanyloxy-pyrimidine)

5-chloro-2,4-bis-trimethylsilanyloxy-pyrimidine structure
58990-53-7 structure
Product Name:5-chloro-2,4-bis-trimethylsilanyloxy-pyrimidine
CAS No:58990-53-7
MF:C10H19ClN2O2Si2
MW:290.894063234329
CID:949427
PubChem ID:529010
Update Time:2025-04-19

5-chloro-2,4-bis-trimethylsilanyloxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2,4-bis-trimethylsilanyloxy-pyrimidine
    • 5-chloro-2,4-bis[(trimethylsilyl)oxy]Pyrimidine
    • 5-Chloro-2,4-bis(trimethylsiloxy)pyrimidine
    • 5-chloro-2,4-bis-O-trimethylsilyluracil
    • DB-072548
    • Pyrimidine, 5-chloro-2,4-bis[(trimethylsilyl)oxy]-
    • SCHEMBL9844133
    • 58990-53-7
    • LSPJTQNKLHFVOX-UHFFFAOYSA-N
    • (5-chloro-2-trimethylsilyloxypyrimidin-4-yl)oxy-trimethylsilane
    • Uracil, 5-chloro, bis-(O-TMS)-
    • 5-Chloro-2,4-bis[(trimethylsilyl)oxy]pyrimidine #
    • Inchi: 1S/C10H19ClN2O2Si2/c1-16(2,3)14-9-8(11)7-12-10(13-9)15-17(4,5)6/h7H,1-6H3
    • InChI Key: LSPJTQNKLHFVOX-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(N=C1O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 290.06700
  • Monoisotopic Mass: 290.0673586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24000
  • LogP: 3.55740
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